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Compound of Interest

Compound Name: BOC-DL-CHA-OH

Cat. No.: B119075 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling BOC-DL-CHA-OH (N-(tert-Butoxycarbonyl)-DL-cyclohexylalaninol).

Given the lack of a specific Safety Data Sheet (SDS) for this compound, the following

recommendations are based on best practices for handling structurally similar N-Boc protected

amino acid derivatives, some of which are classified as irritants. It is crucial to handle this

compound with care to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard information for BOC-DL-CHA-OH is not readily available, related

compounds such as Boc-DL-Phg-OH are noted to potentially cause skin, eye, and respiratory

irritation. Therefore, a comprehensive personal protective equipment strategy is imperative to

minimize exposure.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards. A face

shield is recommended when

there is a significant splash

hazard.[1]

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant nitrile

gloves. Gloves should be

inspected before use and

replaced immediately if

contaminated.[1]

To prevent skin contact with

the chemical.

Body Protection

A standard laboratory coat

must be worn and kept

buttoned. Long pants and

closed-toe shoes are

mandatory.[1][2]

To protect skin and clothing

from spills.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood. If dust

generation is likely, a NIOSH-

approved N95 respirator or

higher is recommended.[1][3]

To prevent inhalation of the

powdered compound.

Safe Handling and Operational Protocol
All handling of BOC-DL-CHA-OH should be performed in a designated area, ideally within a

certified chemical fume hood to minimize inhalation risk.[1][2] An emergency eyewash station

and safety shower must be easily accessible.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. Designate and

prepare a clean workspace within a fume hood.
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Weighing: Weigh the chemical in a fume hood or a ventilated balance enclosure to control

dust.[1]

Handling: Avoid direct contact with skin, eyes, and clothing.[1] Keep the container tightly

closed when not in use.

Post-Handling: Wash hands thoroughly with soap and water after handling the compound.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation occurs.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink plenty of water. Never give

anything by mouth to an unconscious person.

Seek medical attention.[1]

Disposal Plan
Proper disposal of BOC-DL-CHA-OH and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance. Do not dispose of this

chemical down the drain or in regular trash.[1][4]

Waste Management Protocol:
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Containerization:

Solid Waste: Place excess solid BOC-DL-CHA-OH in a dedicated, sealed, and clearly

labeled container for solid chemical waste.[4]

Contaminated Materials: Any materials that have come into contact with the chemical

(e.g., gloves, weighing paper, wipes) should be collected in a separate, sealed container

and treated as chemical waste.[4]

Solutions: If the compound is in a solution, absorb the liquid with an inert material (e.g.,

vermiculite, sand) and place it in a suitable, sealed container for disposal.[4]

Labeling: The waste container must be clearly labeled with the full chemical name, "BOC-
DL-CHA-OH," and appropriate hazard warnings (e.g., "Irritant").[1]

Storage: Store the sealed waste container in a designated hazardous waste storage area,

away from incompatible materials, until it can be collected.

Disposal: Arrange for pickup and disposal by a licensed chemical waste management

company. Consult your institution's Environmental Health and Safety (EHS) department for

specific procedures.[1][4]

Experimental Workflow and Safety Diagram
The following diagram illustrates the workflow for the safe handling and disposal of BOC-DL-
CHA-OH.
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Caption: Workflow for safely handling and disposing of BOC-DL-CHA-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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